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Introduction
Neutrophil chemotaxis, the directed migration of neutrophils toward a chemical gradient, is a

fundamental process in the innate immune response and inflammation.[1] Dysregulation of

neutrophil migration is implicated in various inflammatory diseases. Wnt5a, a secreted

glycoprotein, is a key ligand in the non-canonical Wnt signaling pathway and has been

identified as a potent chemoattractant for human neutrophils.[2][3] Stimulation of neutrophils

with Wnt5a induces chemotactic migration and the production of inflammatory chemokines,

highlighting its role in inflammatory responses.[2][4] This document provides a detailed protocol

for an in vitro neutrophil chemotaxis assay using Wnt5a as the chemoattractant, employing the

widely used Boyden chamber or Transwell system.[5][6]

Data Presentation
The following table summarizes the dose-dependent effect of Wnt5a on neutrophil migration.

The data illustrates a typical chemotactic response, where the number of migrated cells

increases with the concentration of the chemoattractant, Wnt5a. The chemotactic activity of

Wnt5a has been shown to be comparable to other known chemoattractants.[2]
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Wnt5a Concentration (µM)
Mean Number of Migrated
Neutrophils (per high-
power field)

Standard Deviation (±)

0 (Control) 25 5

0.01 78 9

0.1 155 18

1 210 25

Note: This table presents representative data based on published findings that Wnt5a at

concentrations of 0.01–1 µM induces a concentration-dependent migration of human

neutrophils.[2] Actual results may vary depending on experimental conditions, cell donor

variability, and specific reagents used.

Experimental Protocols
This protocol describes an in vitro neutrophil chemotaxis assay using a Boyden chamber or

Transwell inserts.

Materials and Reagents
Human neutrophils, freshly isolated from whole blood[6]

Recombinant human Wnt5a protein

RPMI 1640 medium

Fetal Bovine Serum (FBS)

HBSS (Hank's Balanced Salt Solution)

Boyden chamber or Transwell inserts (5.0 µm pore size)[6]

24-well plates

Hemocytometer or automated cell counter
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Microscope

Staining solution (e.g., Diff-Quik)

Phosphate Buffered Saline (PBS)

PLC inhibitor (U-73122) and its inactive analog (U-73343) (optional, for pathway analysis)[2]

Experimental Procedure
1. Preparation of Human Neutrophils:

Isolate human neutrophils from fresh peripheral blood of healthy donors using a standard

method such as Ficoll-Paque density gradient centrifugation followed by dextran

sedimentation.[6]

Perform a quality check of the isolated neutrophils using flow cytometry with a neutrophil-

specific marker like anti-CD15. A purity of >60% is recommended.[5][6]

Resuspend the purified neutrophils in RPMI 1640 medium supplemented with 5% FBS at a

final concentration of 2 x 10^6 cells/mL.[2]

2. Chemotaxis Assay Setup:

Place Transwell inserts (5.0 µm pore size) into the wells of a 24-well plate.[6]

Prepare serial dilutions of recombinant Wnt5a in RPMI 1640 medium (e.g., 0.01, 0.1, and 1

µM).[2]

Add 600 µL of the Wnt5a dilutions to the lower chambers of the 24-well plate. For the

negative control, add 600 µL of RPMI 1640 medium without Wnt5a.[7]

Carefully add 100 µL of the neutrophil suspension (containing 2 x 10^5 cells) to the upper

chamber of each Transwell insert.[1]

3. Incubation:
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Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 1 to 2 hours to allow

for neutrophil migration.[5][8]

4. Quantification of Migrated Cells:

After incubation, carefully remove the Transwell inserts from the plate.

Remove the non-migrated cells from the upper surface of the membrane by gently wiping

with a cotton swab.[7]

Fix the migrated cells on the lower surface of the membrane with methanol.

Stain the cells with a suitable staining solution (e.g., Diff-Quik).

Allow the membrane to dry completely.

Mount the membrane on a glass slide.

Count the number of migrated cells in several high-power fields under a light microscope.

Calculate the average number of migrated cells per field.[2]

Alternative Quantification Method: Migrated cells in the lower chamber can be quantified by

measuring ATP levels using a luminescent-based assay (e.g., CellTiter-Glo®).[5][6]

Mandatory Visualizations
Wnt5a Signaling Pathway in Neutrophil Chemotaxis
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Caption: Wnt5a signaling pathway in neutrophils.

Experimental Workflow for Neutrophil Chemotaxis
Assay
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Caption: Experimental workflow for the neutrophil chemotaxis assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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